Cas no 125620-16-8 (3-(1H-tetrazol-1-yl)phenol)

3-(1H-Tetrazol-1-yl)phenol is a heterocyclic compound featuring a phenol group tethered to a tetrazole moiety, offering unique reactivity and versatility in synthetic chemistry. The tetrazole ring enhances its utility as a bioisostere for carboxylic acids, making it valuable in pharmaceutical and agrochemical applications. Its phenolic hydroxyl group provides additional functionalization sites, enabling further derivatization. The compound exhibits stability under a range of conditions, facilitating its use in coupling reactions and as a building block for complex molecular architectures. Its dual functionality makes it particularly useful in medicinal chemistry for designing bioactive molecules with improved metabolic stability and binding affinity.
3-(1H-tetrazol-1-yl)phenol structure
3-(1H-tetrazol-1-yl)phenol structure
Product Name:3-(1H-tetrazol-1-yl)phenol
CAS No:125620-16-8
MF:C7H6N4O
MW:162.148740291595
MDL:MFCD01860802
CID:1071347
PubChem ID:856192
Update Time:2025-06-07

3-(1H-tetrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-Tetrazol-1-yl-phenol
    • 1-(3-hydroxyphenyl)-1H-1,2,3,4-tetrazole
    • 3-(1,2,3,4-tetraazolyl)phenol
    • 3-(1H-Tetraazol-1-yl)phenol
    • 3-(1H-tetrazol-1-yl)phenol
    • AC1LH3E3
    • F3284-8027
    • m-(1-tetrazolyl)phenol
    • SureCN1960697
    • 3-(1-tetrazolyl)phenol
    • 3-(1,2,3,4-tetrazol-1-yl)phenol
    • MDL: MFCD01860802
    • Inchi: 1S/C7H6N4O/c12-7-3-1-2-6(4-7)11-5-8-9-10-11/h1-5,12H
    • InChI Key: GXPLZNJTPPNNOA-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)N1C=NN=N1

Computed Properties

  • Exact Mass: 162.05428
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 63.83

3-(1H-tetrazol-1-yl)phenol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(1H-tetrazol-1-yl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010118-1g
3-Tetrazol-1-yl-phenol
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6144CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
H954600-50mg
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$ 50.00 2022-06-04
TRC
H954600-100mg
3-(1H-tetrazol-1-yl)phenol
125620-16-8
100mg
$ 70.00 2022-06-04
TRC
H954600-500mg
3-(1H-tetrazol-1-yl)phenol
125620-16-8
500mg
$ 250.00 2022-06-04
abcr
AB315567-500 mg
3-(1H-Tetrazol-1-yl)phenol; 95%
125620-16-8
500MG
€254.60 2023-01-16
abcr
AB315567-1 g
3-(1H-Tetrazol-1-yl)phenol; 95%
125620-16-8
1 g
€322.50 2023-07-19
eNovation Chemicals LLC
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3-(1-Tetrazolyl)phenol
125620-16-8 95%
5g
$540 2024-07-20
OTAVAchemicals
7020410033-50MG
3-(1H-1,2,3,4-tetrazol-1-yl)phenol
125620-16-8 95%
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$58 2023-06-25
OTAVAchemicals
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3-(1H-1,2,3,4-tetrazol-1-yl)phenol
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